Cas no 1803943-52-3 (2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid)

2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid is a specialized pyridine derivative featuring both amino and carboxylic acid functional groups, along with a trifluoromethoxy substituent. This compound is of interest in pharmaceutical and agrochemical research due to its unique structural properties, which may enhance binding affinity or metabolic stability in active ingredients. The presence of multiple reactive sites allows for further derivatization, making it a versatile intermediate in synthetic chemistry. Its trifluoromethoxy group contributes to potential lipophilicity and electron-withdrawing effects, which can influence biological activity. The compound is typically handled under controlled conditions to ensure stability and purity for research applications.

2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid structure

1803943-52-3 structure

Product Name:2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid

CAS No:1803943-52-3

MF:C₈H₈F₃N₃O₃

MW:251.162631988525

CID:4930359

Update Time:2025-05-20

2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid
- Inchi： 1S/C8H8F3N3O3/c9-8(10,11)17-4-2-14-6(13)5(7(15)16)3(4)1-12/h2H,1,12H2,(H2,13,14)(H,15,16)
- InChI Key： WNHKVPHPEREFSS-UHFFFAOYSA-N
- SMILES： FC(OC1=CN=C(C(C(=O)O)=C1CN)N)(F)F

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 287
XLogP3: -1.7
Topological Polar Surface Area: 112

2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A022003276-500mg	2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid	1803943-52-3	97%	500mg	$1,078.00	2022-04-02
Alichem	A022003276-1g	2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid	1803943-52-3	97%	1g	$1,680.00	2022-04-02

2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid Related Literature

1. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
4. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
5. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300

Additional information on 2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid

Comprehensive Overview of 2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1803943-52-3)

2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1803943-52-3) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique trifluoromethoxy group, which enhances its bioactivity and metabolic stability, making it a valuable intermediate in drug discovery. Researchers are increasingly focusing on trifluoromethoxy-containing compounds due to their ability to improve drug-like properties, such as lipophilicity and membrane permeability.

The structural complexity of 2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid offers versatile applications in medicinal chemistry. Its aminomethyl and carboxylic acid functional groups enable facile derivatization, allowing scientists to explore novel scaffolds for targeting enzymes or receptors. Recent studies highlight its relevance in designing kinase inhibitors and antibacterial agents, aligning with the growing demand for innovative therapeutics against resistant pathogens.

In the context of green chemistry, this compound has garnered attention for its potential in sustainable synthesis. The trifluoromethoxy group is often associated with improved environmental persistence, but researchers are optimizing synthetic routes to minimize ecological impact. Questions like "How to synthesize trifluoromethoxy pyridines efficiently?" or "What are the applications of aminomethyl pyridine derivatives?" reflect trending inquiries in academic and industrial forums.

From a commercial perspective, CAS No. 1803943-52-3 is sought after by fine chemical suppliers catering to pharmaceutical R&D and material science. Its role in developing fluorescence probes and metal-organic frameworks (MOFs) further broadens its utility. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with stringent regulatory standards for intermediates.

Future prospects for 2-Amino-4-(aminomethyl)-5-(trifluoromethoxy)pyridine-3-carboxylic acid include its integration into AI-driven drug design platforms. Machine learning models trained on pyridine-based libraries could accelerate the discovery of analogs with enhanced efficacy. As the scientific community prioritizes structure-activity relationship (SAR) studies, this compound’s modular architecture positions it as a key player in next-generation therapeutics.